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Compound of Interest

Compound Name: Triglyme

Cat. No.: B029127

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential use of triethylene glycol dimethyl
ether (triglyme) as a solvent in various palladium-catalyzed cross-coupling reactions. While not
a conventional solvent for these transformations, its high boiling point and polar aprotic nature
may offer advantages in specific applications, particularly for reactions involving sterically
hindered or electronically deactivated substrates that require elevated temperatures.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of carbon-
carbon bonds between organoboron compounds and organic halides or triflates.[1]

Reaction Mechanism

The catalytic cycle of the Suzuki-Miyaura reaction generally involves three key steps: oxidative
addition of the organic halide to a Pd(0) complex, transmetalation of the organoboron species
to the resulting Pd(ll) complex, and reductive elimination to yield the cross-coupled product and
regenerate the Pd(0) catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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